Cas no 1203461-96-4 (5-Iodo-2'-C-Methyl uridine)

• Product Name: 5-Iodo-2'-C-Methyl uridine
• CAS No: 1203461-96-4
• MF: C₁₀H₁₃IN₂O₆
• MW: 384.124495267868
• CID: 4562778
• Update Time: 2025-06-08

5-Iodo-2'-C-Methyl uridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2'-C-Methyl uridine
• 1-((2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)-5-iodopyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C10H13IN2O6/c1-10(18)6(15)5(3-14)19-8(10)13-2-4(11)7(16)12-9(13)17/h2,5-6,8,14-15,18H,3H2,1H3,(H,12,16,17)/t5-,6-,8-,10-/m1/s1
• InChI Key： DUXPOYGBBRNGIT-LTNPLRIYSA-N
• SMILES： IC1C(NC(N(C=1)[C@H]1[C@@](C)([C@@H]([C@@H](CO)O1)O)O)=O)=O

Computed Properties

• Exact Mass: 383.98183 g/mol
• Monoisotopic Mass: 383.98183 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 119
• Molecular Weight: 384.12

Experimental Properties

• Density: 2.14±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 205 °C (decomposition) (toluene ethanol )
• Solubility: Slightly soluble (1.5 g/l) (25 º C),

Additional information on 5-Iodo-2'-C-Methyl uridine

5-Iodo-2'-C-Methyl Uridine (CAS No. 1203461-96-4): A Promising Compound in Nucleoside Chemistry and Antiviral Research

5-Iodo-2'-C-Methyl uridine (CAS No. 1203461-96-4) is a synthetic nucleoside that has garnered significant attention in recent years due to its potential applications in antiviral and anticancer therapies. This compound, characterized by the presence of a 5-iodo substituent and a 2'-C-methyl group on the uracil base, exhibits unique structural and functional properties that make it an attractive candidate for various pharmaceutical applications.

The synthesis of 5-Iodo-2'-C-Methyl uridine involves a multi-step process that typically begins with the preparation of the uracil base, followed by the introduction of the 5-iodo and 2'-C-methyl groups. The 5-iodo substituent is particularly important as it can enhance the compound's biological activity by improving its binding affinity to specific targets. The 2'-C-methyl group, on the other hand, can increase the compound's metabolic stability and reduce its susceptibility to degradation by nucleases.

Recent studies have shown that 5-Iodo-2'-C-Methyl uridine exhibits potent antiviral activity against a variety of RNA viruses, including influenza, hepatitis C, and respiratory syncytial virus (RSV). In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits viral replication by interfering with viral RNA synthesis. The mechanism of action involves the incorporation of the modified nucleoside into the viral RNA strand, leading to premature termination and inhibition of viral replication.

In addition to its antiviral properties, 5-Iodo-2'-C-Methyl uridine has also shown promise in anticancer research. Studies have indicated that this compound can selectively target cancer cells by exploiting their altered metabolism and increased demand for nucleosides. A recent publication in Cancer Research reported that 5-Iodo-2'-C-Methyl uridine exhibits significant cytotoxicity against various cancer cell lines, including those derived from lung, breast, and colon cancers. The compound's ability to inhibit DNA synthesis and induce apoptosis in cancer cells makes it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 5-Iodo-2'-C-Methyl uridine have also been extensively studied. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and extended half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, preclinical studies have demonstrated that 5-Iodo-2'-C-Methyl uridine is well-tolerated with minimal toxicity, making it a promising candidate for clinical trials.

In conclusion, 5-Iodo-2'-C-Methyl uridine (CAS No. 1203461-96-4) represents a significant advancement in nucleoside chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new antiviral and anticancer therapies. Ongoing research continues to explore the full potential of this compound, with promising results indicating its potential to address unmet medical needs in various therapeutic areas.